2-[3-(3,4-Dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]ethanethioamide

• IUPAC Name: 2-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]ethanethioamide
• InChI: InChI=1S/C12H13N3O3S/c1-16-8-4-3-7(5-9(8)17-2)12-14-11(18-15-12)6-10(13)19/h3-5H,6H2,1-2H3,(H2,13,19)
• InChI Key: PAVFOQDERCYLCS-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=NOC(=N2)CC(=S)N)OC
• Molecular Formula: C12H13N3O3S
• Molecular Weight: 279.32 g/mol
• CAS No.: 1112445-14-3

Description

The compound “2-[3-(3,4-Dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]ethanethioamide” is a derivative of 1,2,4-oxadiazole. It contains a 3,4-dimethoxyphenyl group, which is an analogue of the major human neurotransmitter dopamine where the 3- and 4-position hydroxy groups have been replaced with methoxy groups.

Synthesis Analysis

The synthesis of 1,2,4-oxadiazole derivatives, including “this compound”, involves substituting different substituents based on 3D QSAR outcomes. The synthesized compounds are confirmed by spectroscopic techniques.

Molecular Structure Analysis

The molecular structure of “this compound” can be analyzed using various techniques such as single-crystal X-ray diffraction and FT-IR spectroscopy. The 3D structure may be viewed using Java or Javascript.

Scientific Research Applications

Antimicrobial and Anti-Proliferative Activities

• Compounds similar to 2-[3-(3,4-Dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]ethanethioamide have been explored for their antimicrobial properties. For example, derivatives of 5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazole displayed significant inhibitory activity against various pathogenic bacteria and the yeast-like pathogenic fungus Candida albicans. Additionally, these compounds exhibited notable anti-proliferative activity against several human cancer cell lines, including prostate, colorectal, hepatocellular, epithelioid, and breast cancer cells (Al-Wahaibi et al., 2021).

Crystal Structure Analysis

• The crystal structure of similar compounds, such as 5-(3,4-Dimethoxyphenyl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazole-1-carboxamide, has been studied. These analyses provide insights into the molecular and electronic structures, which are essential for understanding the properties and potential applications of these compounds (Prabhuswamy et al., 2016).

Synthesis and Evaluation as Anticancer Agents

• A series of compounds, including derivatives of 1,3,4-oxadiazole, have been synthesized and evaluated for their anticancer properties. Many of these compounds showed significant anticancer activity against various cancer cell lines, indicating their potential as therapeutic agents (Ravinaik et al., 2021).